Cas no 2385376-43-0 (tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate
• CAS No: 2385376-43-0
• MF: C₁₃H₂₂N₂O₆
• MW: 302.323584079742
• CID: 4770512
• Update Time: 2026-02-26

tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-ethoxy-2-oxoethyl)-3-(nitromethyl)azetidine-1-carboxylate
• tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate

• Inchi： 1S/C13H22N2O6/c1-5-20-10(16)6-13(9-15(18)19)7-14(8-13)11(17)21-12(2,3)4/h5-9H2,1-4H3
• InChI Key： RAVBEBWLOOEBRM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C[N+](=O)[O-])(CC(=O)OCC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 417
• XLogP3: 1
• Topological Polar Surface Area: 102

Additional information on tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate (CAS No. 2385376-43-0)

The compound tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate (CAS No. 2385376-43-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and synthetic chemistry research. With its unique structural features, including an azetidine ring, nitromethyl group, and tert-butyl carboxylate moiety, this compound serves as a versatile intermediate in the synthesis of complex bioactive molecules. Its relevance in drug discovery and material science makes it a subject of interest for researchers exploring novel small-molecule therapeutics and bioconjugation techniques.

In recent years, the demand for nitrogen-containing heterocycles like azetidines has surged due to their applications in medicinal chemistry. The presence of the nitromethyl group in this compound enhances its reactivity, enabling it to participate in Michael additions and nucleophilic substitutions, which are critical for constructing pharmacophores. Additionally, the tert-butyl protecting group ensures stability during synthetic transformations, a feature highly valued in peptide synthesis and catalysis. Researchers often search for "azetidine derivatives in drug design" or "nitromethyl applications in organic synthesis," reflecting the compound's alignment with current scientific trends.

The compound's CAS No. 2385376-43-0 is frequently referenced in patent literature and academic journals, particularly in studies focusing on fragment-based drug discovery (FBDD) and click chemistry. Its structural complexity allows for the exploration of stereoselective synthesis, a hot topic in asymmetric catalysis. Given the rise of AI-driven molecular design, computational chemists are also investigating this compound's potential as a scaffold for virtual screening. Popular search queries such as "tert-butyl carboxylate uses" and "azetidine ring stability" highlight its multidisciplinary appeal.

From a practical standpoint, tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate is typically handled under inert conditions due to the sensitivity of its functional groups. Its ethoxy carbonyl moiety offers opportunities for further derivatization, making it a candidate for prodrug development. The compound's role in green chemistry initiatives is also noteworthy, as researchers seek sustainable methods to synthesize such intermediates. Queries like "eco-friendly nitromethyl synthesis" or "azetidine-based biodegradable materials" underscore its relevance in environmentally conscious research.

In summary, tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-3-(nitromethyl)azetidine-1-carboxylate (CAS No. 2385376-43-0) represents a cutting-edge tool in modern chemistry. Its multifaceted applications—from medicinal chemistry to materials science—make it a compelling subject for both academic and industrial research. As the scientific community continues to explore high-value synthetic intermediates, this compound is poised to remain at the forefront of innovation.